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Compound of Interest

Compound Name:
4-Methoxy-3-methylphenylacetic

acid

CAS No.: 4513-73-9

Cat. No.: B1295364

Get Quote

Executive Summary & Chemical Profile
This guide defines the disposal protocol for 4-Methoxy-3-methylphenylacetic acid, a

phenylacetic acid derivative often used as a building block in pharmaceutical synthesis.

While this specific isomer is not a P-listed or U-listed substance under US RCRA (Resource

Conservation and Recovery Act) regulations, it must be managed as Hazardous Chemical

Waste due to its acidic nature, potential biological activity, and eye damage potential (Category

1).
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Parameter Specification

Chemical Name 4-Methoxy-3-methylphenylacetic acid

CAS Number 4513-73-9

Molecular Formula C₁₀H₁₂O₃

Molecular Weight 180.20 g/mol

Physical State White to off-white crystalline powder

Acidity (pKa)
~4.3 (Predicted based on phenylacetic acid

analogs)

Melting Point 89–97 °C

Hazard Assessment & Safety Protocols
Scientific Rationale: As a substituted phenylacetic acid, this compound acts as a weak organic

acid. The primary safety risk during disposal is serious eye damage (irreversible) and

respiratory irritation caused by fine dust.

Hazard Classification (GHS)
Based on structural analogs (Read-Across from 4-Methoxyphenylacetic acid, CAS 104-01-8):

H318: Causes serious eye damage.[1]

H315: Causes skin irritation.[2]

H335: May cause respiratory irritation.

Required PPE for Disposal Handling
Respiratory: N95 or P100 particulate respirator is required if handling open powder outside a

fume hood.

Ocular: Chemical splash goggles (ANSI Z87.1). Safety glasses are insufficient due to the

corrosive nature of acidic dust.
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Dermal: Nitrile gloves (Minimum thickness: 0.11 mm).

Pre-Disposal Segregation Strategy
Core Directive: Do not commingle this compound with incompatible waste streams.

NO Oxidizers: Do not mix with strong oxidizers (e.g., permanganates, nitrates). The methoxy

and methyl groups on the benzene ring are electron-donating, making the ring susceptible to

vigorous oxidation.

NO Strong Bases: Do not place in "Basic/Caustic" waste containers. Mixing this solid acid

with liquid bases (like Sodium Hydroxide waste) will generate immediate heat (exotherm)

and potential spattering.

Solvent Compatibility: It is compatible with standard organic solvent waste streams (Acetone,

Methanol, DCM) intended for incineration.

Disposal Workflow
The following decision tree outlines the operational logic for disposing of CAS 4513-73-9.
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Waste Generation:
4-Methoxy-3-methylphenylacetic Acid

Determine Physical State

Solid / Powder

Dissolved in Solvent

Is it pure chemical
or spill debris?

Containerize:
Clear glass or HDPE jar.

Label: 'Solid Organic Acid'

Assign Waste Code:
Non-Regulated Organic

(Unless characteristic D002)

Disposal Method:
High BTU Incineration

Preferred

Identify Solvent Base

Halogenated
(DCM, Chloroform)

Non-Halogenated
(Methanol, Acetone)

Aqueous Solution
(Water/Buffer)

Preferred

pH Adjustment
(Only if permitted by local POTW)

Not Recommended
for Research Qty

Click to download full resolution via product page
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Figure 1: Decision matrix for segregating phenylacetic acid derivatives based on physical state

and solvent carrier.

Detailed Disposal Procedures
Scenario A: Solid Waste (Pure Substance or Spill Debris)
Most common scenario for expired shelf-life reagents.

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) or clear glass jar.

Avoid metal containers as organic acids can corrode them over time in the presence of

moisture.

Labeling:

Primary Name: "4-Methoxy-3-methylphenylacetic acid".[3][4]

Hazard Checkbox: Check "Irritant" and "Acid".

RCRA Consideration: If the solid is dry, it does not strictly meet the D002 Corrosivity

definition (which applies to aqueous liquids with pH ≤ 2). However, label as "Hazardous

Waste - Solid Organic Acid" to ensure the disposal vendor incinerates it rather than

landfilling.

Disposal Path: Lab Pack for Incineration.

Scenario B: Liquid Waste (Reaction Mixtures)
Common scenario during synthesis or HPLC analysis.

Segregation:

If dissolved in Methanol/Acetone: Pour into the "Non-Halogenated Organic Solvents"

carboy.

If dissolved in Dichloromethane (DCM): Pour into the "Halogenated Organic Solvents"

carboy.
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pH Warning: If the solution is highly concentrated (>5%), check the pH. If pH ≤ 2, the waste

stream is formally RCRA D002 (Corrosive).[5] Ensure the waste tag reflects "Corrosive" in

addition to "Flammable" (if organic solvent is present).

Scenario C: Aqueous Solutions (Buffers/Eluents)
Do NOT pour down the drain. While phenylacetic acids are biodegradable, research-grade

purity regulations often prohibit drain disposal of benzene-ring compounds. Collect in a

"Aqueous Waste" carboy with a pH range noted on the tag.

Regulatory Compliance (US Focus)
Regulatory Body Classification Action Required

EPA (RCRA)

Not Listed (P/U). Potential

Characteristic: D002

(Corrosivity) if aqueous pH ≤ 2.

[5]

Determination required at point

of generation.

DOT (Transport)

Likely UN 3261 (Corrosive

solid, acidic, organic, n.o.s.) or

UN 3077 (Environmentally

Hazardous).

Ensure shipping manifest

reflects "Acidic Organic"

properties.

DEA (Drug Enforcement)

Not Controlled. (Note:

Phenylacetic acid itself is a List

I Chemical, but this specific

substituted derivative is

generally exempt unless used

as a direct precursor).

No special DEA logging

required for disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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